Vosoritide acetate

Achondroplasia Annualized Growth Velocity Phase 3 Randomized Controlled Trial
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C177H294N56O53S3
Molecular Weight 4151 g/mol
Cat. No. B15579965
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Technical Parameters


Basic Identity
Product NameVosoritide acetate
Molecular FormulaC177H294N56O53S3
Molecular Weight4151 g/mol
Structural Identifiers
InChIInChI=1S/C175H290N56O51S3.C2H4O2/c1-14-94(10)141-169(277)200-84-138(245)229-171(279)170(278)219-112(54-65-283-13)157(265)227-123(85-232)150(258)199-81-133(240)205-113(66-90(2)3)148(256)197-83-137(244)209-126(173(281)282)88-285-284-87-125(167(275)222-117(70-97-34-16-15-17-35-97)149(257)198-80-135(242)206-114(67-91(4)5)160(268)215-107(41-23-29-60-181)153(261)221-116(69-93(8)9)162(270)224-121(75-140(248)249)165(273)217-109(158(266)230-141)44-32-63-192-175(187)188)208-136(243)82-196-147(255)104(38-20-26-57-178)213-166(274)124(86-233)228-161(269)115(68-92(6)7)207-134(241)79-195-145(253)102(36-18-24-55-176)211-151(259)105(39-21-27-58-179)216-164(272)120(74-130(184)237)220-142(250)95(11)202-131(238)77-194-146(254)103(37-19-25-56-177)212-163(271)118(71-98-46-48-100(234)49-47-98)223-154(262)106(40-22-28-59-180)214-152(260)108(43-31-62-191-174(185)186)210-143(251)96(12)203-159(267)119(73-129(183)236)225-168(276)127-45-33-64-231(127)172(280)122(72-99-76-189-89-201-99)226-156(264)111(51-53-139(246)247)218-155(263)110(50-52-128(182)235)204-132(239)78-193-144(252)101-42-30-61-190-101;1-2(3)4/h15-17,34-35,46-49,76,89-96,101-127,141,143,171,190,210,232-234,251,279H,14,18-33,36-45,50-75,77-88,176-181H2,1-13H3,(H2,182,235)(H2,183,236)(H2,184,237)(H,189,201)(H,193,252)(H,194,254)(H,195,253)(H,196,255)(H,197,256)(H,198,257)(H,199,258)(H,200,277)(H,202,238)(H,203,267)(H,204,239)(H,205,240)(H,206,242)(H,207,241)(H,208,243)(H,209,244)(H,211,259)(H,212,271)(H,213,274)(H,214,260)(H,215,268)(H,216,272)(H,217,273)(H,218,263)(H,219,278)(H,220,250)(H,221,261)(H,222,275)(H,223,262)(H,224,270)(H,225,276)(H,226,264)(H,227,265)(H,228,269)(H,229,245)(H,230,266)(H,246,247)(H,248,249)(H,281,282)(H4,185,186,191)(H4,187,188,192);1H3,(H,3,4)/t94-,95-,96-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,141-,143?,171-;/m0./s1
InChIKeyNHHKBNZICKNNGT-AXJKEOMPSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Vosoritide Acetate (Voxzogo): FDA-Approved First-in-Class CNP Analog for Targeted FGFR3 Pathway Intervention in Achondroplasia


Vosoritide acetate (Voxzogo; BMN 111) is a modified recombinant 39-amino-acid C-type natriuretic peptide (CNP) analog engineered with a proline-glycine N-terminal extension to confer resistance to neutral endopeptidase degradation, overcoming the 2-3 minute half-life of endogenous CNP [1]. It acts as a selective agonist at natriuretic peptide receptor B (NPR-B), antagonizing the constitutively active FGFR3-MAPK-ERK signaling cascade that pathologically suppresses endochondral ossification in achondroplasia [2]. First approved by the FDA in November 2021 for children aged ≥5 years with open epiphyses, the label expanded in October 2023 to include children under 5 years, establishing vosoritide as the only pharmacotherapy targeting the underlying FGFR3 molecular pathology of achondroplasia [3].

FGFR3-MAPK pathway modulation studies
CNP-NPR-B signaling research in skeletal dysplasias
Positive control for achondroplasia growth endpoint trials

Why Generic Substitution Fails: Vosoritide Acetate Differentiation Through FGFR3-Pathway Targeting and Validated Long-Term Clinical Trajectories


Pharmacological interventions for achondroplasia occupy distinct mechanistic niches that preclude simple interchangeability. Recombinant human growth hormone (rhGH), historically used off-label, provides only modest and often transient height gains as the FGFR3 mutation limits chondrocyte responsiveness to GH-IGF-1 axis stimulation [1]. The oral FGFR1-3 tyrosine kinase inhibitor infigratinib directly blocks FGFR3 kinase activity but introduces broader FGFR1-2 inhibition with unknown long-term off-target consequences [2]. The once-weekly CNP prodrug navepegritide (TransCon CNP) employs sustained-release technology but remains investigational without established long-term safety data beyond 52 weeks [3]. Vosoritide acetate, as the only therapy with over six years of continuous treatment data and regulatory approval across multiple age strata, occupies a unique position defined by its validated safety profile, sustained efficacy without tachyphylaxis, and targeted restoration of physiologic CNP-NPR-B signaling downstream of the FGFR3 mutation [4].

Vosoritide acetate Direct NPR-B agonist; FGFR3-MAPK pathway antagonism.
rhGH GH-IGF-1 axis; limited chondrocyte response due to FGFR3 mutation. Growth effect may wane.
Vosoritide acetate NPR-B selective; long-term safety data >6 years.
Infigratinib Pan-FGFR inhibitor; FGFR1-2 off-target context may require review.
Vosoritide acetate Established sustained AGV improvement without tachyphylaxis.
Navepegritide Once-weekly CNP prodrug; long-term safety data still emerging.

Vosoritide Acetate Quantitative Differentiation Evidence: Direct Comparator Data Against Placebo, Untreated Controls, and In-Class CNP Analogs


Vosoritide vs. Placebo: Pivotal Phase 3 AGV Difference and Height Z-Score Improvement in Children Aged 5-14 Years

In the pivotal 52-week Phase 3 randomized, double-blind, placebo-controlled trial (NCT03197766) enrolling 121 children aged 5-14 years with achondroplasia, daily subcutaneous vosoritide 15 μg/kg produced an adjusted mean difference in annualized growth velocity (AGV) of +1.57 cm/year compared to placebo (95% CI: 1.22-1.93, p<0.0001) [1]. Height Z-score, a secondary endpoint, showed an adjusted mean difference of +0.28 in favor of vosoritide (95% CI: 0.17-0.39) [2]. These results represent the first randomized controlled evidence of targeted pharmacotherapy improving growth in achondroplasia and formed the basis of FDA accelerated approval [3].

AGV vs Placebo
Head-to-head
+1.57 cm/year
Reported AGV endpoint context
Phase 3 placebo-controlled trial; adjusted mean difference
Achondroplasia Annualized Growth Velocity Phase 3 Randomized Controlled Trial

Vosoritide vs. Untreated Natural History Controls: 3-Year Cumulative Height Gain and Sustained AGV Advantage

In a Phase 3 open-label extension study with up to 6 years of continuous treatment, vosoritide-treated children were compared to an external untreated control population from the CLARITY natural history study. At 3 years, vosoritide-treated children achieved an additional height gain of 5.75 cm (95% CI: 4.93-6.57) compared to untreated age-matched children [1]. Mean (SD) differences in annualized growth velocity across integer ages 6-16 years between treated and untreated children were 1.84 (0.38) cm/year in boys and 1.44 (0.63) cm/year in girls [2]. Importantly, annualized growth velocity with vosoritide was similar to the average-stature population before puberty, indicating near-normalization of growth trajectory [3].

3-Year Height vs Untreated
Cross-study
+5.75 cm
Supports cumulative growth endpoint review
Open-label extension vs external natural history cohort
Achondroplasia Long-term Growth Outcomes Natural History Comparator

Vosoritide vs. Placebo in Children Under 5 Years: AGV and Height Z-Score Improvement Supporting Expanded Label

A Phase 2 randomized, double-blind, placebo-controlled trial (Study 111-206) in children under 5 years with achondroplasia demonstrated that vosoritide increased height Z-score by 0.30 SD (95% CI: 0.07-0.54) and increased annualized growth velocity by 0.92 cm/year (95% CI: 0.24-1.59) compared to placebo over 52 weeks [1]. Upper-to-lower body segment ratio was not significantly impacted (change of -0.06; 95% CI: -0.15 to 0.03), indicating that the growth acceleration did not worsen body disproportion [2]. These data supported the FDA's October 2023 label expansion to include children under 5 years [3].

Pediatric Growth Endpoints
Head-to-head
Z-score +0.30 SD
AGV +0.92 cm/yr
Supports early-age endpoint context
Phase 2 data in children under 5 years
Achondroplasia Pediatric Growth Phase 2 Clinical Trial

Vosoritide vs. Growth Hormone (rhGH): Mechanistic and Efficacy Differentiation in Achondroplasia

Recombinant human growth hormone (rhGH) has been used off-label in achondroplasia but demonstrates only modest and often transient efficacy because the FGFR3 mutation limits chondrocyte responsiveness to the GH-IGF-1 axis [1]. In contrast, vosoritide targets the FGFR3-MAPK pathway directly downstream of the mutation, restoring physiologic CNP-NPR-B signaling and stimulating endochondral bone growth independent of GH action [2]. A 2021 review noted that while rhGH met criteria for a 'good drug' for achondroplasia at the time, vosoritide was positioned to potentially supersede it due to its targeted mechanism and demonstrated sustained efficacy in clinical trials [3]. Furthermore, vosoritide is now under Phase 2 investigation for other genetic short stature conditions (Turner syndrome, Noonan syndrome, SHOX deficiency) where rhGH response declines over time, suggesting broader applicability [4].

Mechanism vs rhGH
Class-level
NPR-B agonist vs GH-IGF-1 axis; sustained vs transient response
Pathway-targeted selection context
Vosoritide directly addresses FGFR3 pathology
Achondroplasia Growth Hormone Mechanism of Action

Cross-Trial Comparison: Vosoritide vs. Infigratinib and Navepegritide - AGV Improvement and Safety Profiles

A 2025 review of achondroplasia treatments in children aged ≥5 years summarized cross-trial AGV improvements compared to baseline: vosoritide +1.7 cm/year, infigratinib (oral FGFR1-3 inhibitor) +6.0 cm/year, and navepegritide (once-weekly CNP prodrug) +5.4 cm/year [1]. However, these values are not directly comparable as they represent change from baseline in single-arm extension phases rather than placebo-adjusted differences. In randomized placebo-controlled settings, vosoritide's adjusted AGV difference was +1.57 cm/year [2], infigratinib's was +1.74 cm/year (PROPEL 3 Phase 3) [3], and navepegritide's was +1.49 cm/year (APPROACH Phase 2b) [4]. Importantly, vosoritide has accumulated over 464 person-years of safety exposure with up to 6 years of continuous treatment [5], whereas long-term safety data for infigratinib and navepegritide remain limited. Adverse event profiles differ: vosoritide-associated events include transient hypotension (13% vs 5% placebo) and injection site reactions (85% vs 82% placebo) [6]; infigratinib may cause hyperphosphatemia and tissue mineralization concerns due to FGFR1 inhibition; navepegritide demonstrates a safety profile similar to placebo in 52-week data [7].

Cross-Trial AGV Comparison
Cross-study
Vosoritide +1.57, Infigratinib +1.74, Navepegritide +1.49 cm/yr
Reported endpoint comparison across trials
Placebo-adjusted AGV; long-term safety exposure differs
Achondroplasia Comparative Efficacy Emerging Therapeutics

Vosoritide Acetate Application Scenarios: Evidence-Based Procurement and Clinical Research Use Cases


Pediatric Endocrinology Clinic: First-Line Pharmacotherapy for Achondroplasia in Children with Open Epiphyses

For pediatric endocrinology centers treating achondroplasia, vosoritide acetate is the only FDA-approved pharmacotherapy indicated to increase linear growth in children aged 0-<5 years (expanded label) and ≥5 years with open epiphyses. Selection is supported by Phase 3 placebo-controlled data showing +1.57 cm/year AGV improvement [1] and long-term extension data demonstrating sustained effect up to 6 years with 5.75 cm additional height gain over untreated controls at 3 years [2]. The established safety profile from over 464 person-years of exposure [3] provides a documented risk-benefit framework absent for investigational alternatives. Procurement should prioritize the acetate salt formulation (Voxzogo) due to its FDA-approved status and established manufacturing quality standards.

Clinical Trial Design: Positive Control or Benchmark Comparator for Novel Achondroplasia Therapeutics

Vosoritide acetate serves as the regulatory-approved benchmark for evaluating novel achondroplasia therapies. Its Phase 3 placebo-adjusted AGV difference of +1.57 cm/year [1] provides a validated efficacy reference point for non-inferiority or superiority trial designs. For combination studies (e.g., CNP analogs plus rhGH), vosoritide monotherapy data offer a baseline against which additive or synergistic effects can be quantified. Additionally, its mechanism as a direct NPR-B agonist [2] makes it a critical comparator for agents targeting alternative nodes in the FGFR3 pathway, such as FGFR tyrosine kinase inhibitors or CNP prodrugs. Investigators designing head-to-head trials should use the same standardized AGV calculation methodology employed in the vosoritide pivotal program to ensure comparability [3].

Health Technology Assessment (HTA) and Payer Formulary Evaluation: Quantifying Long-Term Value

For HTA bodies and formulary decision-makers, vosoritide acetate's evidence package includes unique long-term outcomes data essential for cost-effectiveness modeling. The 3-year cumulative height gain of 5.75 cm over untreated controls [1], coupled with improvements in upper-to-lower body segment ratio in younger children (p=0.0087 vs untreated controls) [2], provides quantitative inputs for modeling quality-adjusted life year (QALY) gains. Real-world observational studies from France, Germany, and Japan independently confirm clinical trial findings, with height Z-score improvements ranging from +0.38 to +0.52 and AGV of ~6.0 cm/year [3]. These data support extrapolation of trial outcomes to routine clinical practice and strengthen the case for formulary inclusion.

Translational Research: Investigating CNP-NPR-B Signaling in Skeletal Dysplasias Beyond Achondroplasia

Vosoritide acetate's mechanism as an NPR-B agonist that antagonizes FGFR3-MAPK-ERK signaling [1] positions it as a tool compound for exploring CNP pathway biology in other skeletal dysplasias and short-stature conditions. Ongoing Phase 2/3 trials are evaluating vosoritide in hypochondroplasia, Turner syndrome, Noonan syndrome, and SHOX deficiency [2]. Researchers investigating the broader role of CNP-NPR-B-cGMP signaling in endochondral ossification may utilize vosoritide as a well-characterized, FDA-approved agonist with defined pharmacokinetics (modified N-terminus for neutral endopeptidase resistance) [3]. The availability of commercial GMP-grade vosoritide acetate facilitates translational studies requiring high-purity, validated material.

Application
Selection Property
Validation Focus
Achondroplasia growth research
CNP analog with NPR-B agonism
Annualized growth velocity endpoints
Comparator for achondroplasia trials
Placebo-adjusted AGV benchmark
Endpoint methodology comparability
Health economic modeling research
3-year cumulative height data
QALY inputs from observational studies
CNP-NPR-B pathway research
Defined PK and NPR-B selectivity
Endochondral ossification pathway modulation

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